Cyclopropyl[4-(2-fluoroethoxy)benzyl]amine

• IUPAC Name: N-[[4-(2-fluoroethoxy)phenyl]methyl]cyclopropanamine
• InChI: InChI=1S/C12H16FNO/c13-7-8-15-12-5-1-10(2-6-12)9-14-11-3-4-11/h1-2,5-6,11,14H,3-4,7-9H2
• InChI Key: DNOJJIHCQXPUTF-UHFFFAOYSA-N
• Canonical SMILES: C1CC1NCC2=CC=C(C=C2)OCCF
• Molecular Formula: C12H16FNO
• Molecular Weight: 209.26 g/mol

Description

Cyclopropyl[4-(2-fluoroethoxy)benzyl]amine, also known as CP-55940, is a synthetic cannabinoid that has been extensively studied for its potential therapeutic applications. It was first synthesized in the 1980s by Pfizer, and since then, it has been the subject of numerous scientific studies.

Mechanism of Action

Cyclopropyl[4-(2-fluoroethoxy)benzyl]amine exerts its effects by binding to the CB1 and CB2 cannabinoid receptors. This binding activates a signaling cascade that leads to the modulation of neurotransmitter release and cellular signaling pathways. This, in turn, leads to the various physiological and biochemical effects of this compound.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. It has been shown to have analgesic, anti-inflammatory, anxiolytic, and neuroprotective effects. It has also been shown to modulate the release of various neurotransmitters, including dopamine, serotonin, and glutamate.

Advantages and Limitations for Lab Experiments

One of the main advantages of Cyclopropyl[4-(2-fluoroethoxy)benzyl]amine for lab experiments is its high affinity for the CB1 and CB2 cannabinoid receptors. This makes it a useful tool for studying the physiological and biochemical effects of cannabinoid receptor activation. However, one of the limitations of this compound is its potential for off-target effects, which can complicate the interpretation of experimental results.

Future Directions

There are several potential future directions for research on Cyclopropyl[4-(2-fluoroethoxy)benzyl]amine. One area of interest is the development of novel this compound analogs that have improved pharmacokinetic and pharmacodynamic properties. Another area of interest is the investigation of the potential therapeutic applications of this compound in various disease states, including pain, inflammation, anxiety, and neurological disorders. Finally, there is also interest in studying the potential adverse effects of this compound and other synthetic cannabinoids, particularly in the context of recreational use.

Synthesis Methods

Cyclopropyl[4-(2-fluoroethoxy)benzyl]amine is synthesized using a multi-step process that involves the reaction of 4-(2-fluoroethoxy)benzylamine with cyclopropylcarbonyl chloride. The reaction is carried out in the presence of a base, such as triethylamine or sodium hydroxide, and a solvent, such as dichloromethane or tetrahydrofuran. The resulting product is then purified using column chromatography to obtain pure this compound.

Scientific Research Applications

Cyclopropyl[4-(2-fluoroethoxy)benzyl]amine has been extensively studied for its potential therapeutic applications. It has been shown to have a high affinity for the CB1 and CB2 cannabinoid receptors, which are present in the central nervous system and immune system, respectively. This makes it a potential candidate for the treatment of a variety of conditions, including pain, inflammation, anxiety, and neurological disorders.